Cas no 2658-92-6 (2-Cyclohexen-1-one,2-(3-buten-1-yl)-3-methyl-)

• Product Name: 2-Cyclohexen-1-one,2-(3-buten-1-yl)-3-methyl-
• CAS No: 2658-92-6
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 291052
• PubChem ID: 278208
• Update Time: 2025-04-19

2-Cyclohexen-1-one,2-(3-buten-1-yl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,2-(3-buten-1-yl)-3-methyl-
• 2-but-3-enyl-3-methylcyclohex-2-en-1-one
• 2658-92-6
• DTXSID60299019
• NSC-127532
• NSC 127532
• 2-(but-3-en-1-yl)-3-methylcyclohex-2-en-1-one
• NSC127532

• Inchi： 1S/C11H16O/c1-3-4-7-10-9(2)6-5-8-11(10)12/h3H,1,4-8H2,2H3
• InChI Key： WKGMMXCUFOLHKE-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C)=C1CCC=C

Computed Properties

• Exact Mass: 164.12018
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07